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Compound of Interest

Compound Name: Fluconazole hydrate

Cat. No.: B1139179

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical properties and structural
characteristics of fluconazole hydrate, a pivotal triazole antifungal agent. The information
presented herein is intended to support research, development, and quality control activities
related to this active pharmaceutical ingredient (API).

Chemical and Physical Properties

Fluconazole hydrate is the hydrated form of fluconazole, a synthetic bistriazole derivative.[1]
Its fundamental chemical and physical properties are summarized in the table below, providing
a guantitative overview for easy reference and comparison.
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Property Value References
2-(2,4-difluorophenyl)-1,3-

IUPAC Name bis(1,2,4-triazol-1-yl)propan-2- [2]
ol;hydrate

Chemical Formula Ci3H14F2N6O2 [2][3][41[5]

Molecular Weight 324.29 g/mol [2][41[5]

] ] 138-140 °C (for anhydrous
Melting Point [1][6]

form)

Hydrate shows an endothermic
peak at 102.7 °C

[7]

pKa 1.76 (for its conjugate acid)

Solubility
in Water >3.2 mg/mL (with ultrasonic) [8][3]
in Ethanol >28.8 mg/mL [81[3]
in DMSO 216.35 mg/mL [8][3]

in PBS (pH 7.2)

~0.2 mg/mL

[9]

Structural Information

Fluconazole is a member of the triazole class of antifungal agents, characterized by a propan-

2-ol backbone substituted with two 1H-1,2,4-triazol-1-yl groups and a 2,4-difluorophenyl group.

[6] The presence of the hydrate form is a critical consideration in its solid-state chemistry, as

the anhydrous form is known to be hygroscopic and can transform into the more stable

monohydrate.[10][11]

The structural integrity and polymorphic form of fluconazole hydrate are typically confirmed

through various analytical techniques as outlined in the workflow below.
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Solid-State Characterization Workflow
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Ergosterol Biosynthesis Pathway and Fluconazole Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fluconazole Hydrate: A Comprehensive Technical
Guide to its Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1139179#fluconazole-hydrate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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